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Compound of Interest

Compound Name: Titanium lactate ammonium salt
CAS No.: 65104-06-5
Cat. No.: B1583689
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

Do not treat this substance like a standard titanium alkoxide. Unlike Titanium Isopropoxide or
Titanium Butoxide, which react violently with water, Titanium Lactate Ammonium Salt (TLA)
IS a water-based, chelated titanate. It is hydrolytically stable at neutral pH.

The primary risks during disposal are ammonia release upon pH shift, flammability (due to co-
solvents in commercial preparations), and serious eye irritation.

Chemical Profile
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Parameter Detail

Chemical Name Titanium(IV) bis(ammonium lactato)dihydroxide
Common Trade Names Tyzor® LA, TLA, Ammonium Titanium Lactate
CAS Number 65104-06-5

) Liquid (typically 50% aqueous solution),
Physical State
Colorless to Pale Yellow

Faint ammonia odor (increases with
Odor N
decomposition)

Solubility Fully miscible in water (Stable at pH 7-8)

Part 2: Hazard Characterization (Risk Assessment)

Effective disposal requires understanding the "Why" behind the safety rules. TLA is an
organometallic precursor that bridges inorganic chemistry (Titanium) and organic waste
(Lactate/Ammonia).

The Stability Mechanism (The "Why")

TLA utilizes lactic acid as a chelating ligand to wrap the central Titanium atom, preventing it

from reacting immediately with water.
 Stability Window: It remains stable in water at pH 7-8.[1]
o Decomposition Triggers:
o Acidification: Breaks the chelate, precipitating Titanium Dioxide (
) and releasing lactic acid.
o Basification (High pH): Displaces the ammonium, releasing toxic Ammonia gas (

).

o Drying: If allowed to dry, it forms a crust that may create inhalable dust containing titanium

species.
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GHS Hazard Classification
Ref: OSHA HCS 29 CFR 1910.1200 & CLP Regulation (EC) No 1272/2008

Hazard Class Category H-Code Statement

Flammable liquid and

Flammable Liquid Cat3 H226 vapor (Often due to
alcohol stabilizers).

Causes serious eye

Eye Irritation Cat 2A H319 S
irritation.[2][3]
Harmful to aquatic life
Aquatic Toxicity Chronic 3 H412 with long-lasting

effects.

Part 3: Disposal & Segregation Protocol
Step 1: Waste Stream Segregation

CRITICAL: Do not mix TLA with "General Organic Solvents" if those solvents are highly acidic
or basic.

o Correct Stream:Aqueous Organometallic Waste or Flammable Aqueous Waste.
e Incompatible Streams (DO NOT MIX):

o Strong Oxidizers (Nitric/Sulfuric Acid): Risk of exothermic reaction with the lactate organic

backbone.
o Strong Bases (Sodium Hydroxide): Immediate release of ammonia gas.

o Water-Reactive Waste: While TLA is aqueous, mixing it with anhydrous Ti-alkoxides (like
Ti-Isopropoxide) will cause the other waste to hydrolyze violently.

Step 2: Container Selection & Packaging
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o Material: High-Density Polyethylene (HDPE) is preferred. Glass is acceptable but poses a
breakage risk.

e Headspace: Leave at least 10% headspace. Slow hydrolysis can generate slight pressure
over time.

» Sealing: Caps must be chemically resistant (Polypropylene/Teflon liner). Ensure the rim is
clean of dried "crust" before sealing to prevent leaks.

Step 3: pH Stabilization (Optional but Recommended)

If you are consolidating large batches ( > 5 Liters), check the pH.
o Target: Keep pH between 6 and 8.
o Action: If the waste is highly acidic, the Titanium will precipitate as a sticky white solid (

), clogging waste drums. If necessary, neutralize slowly with dilute buffer, but avoid over-
basifying to prevent ammonia off-gassing.

Step 4: Labeling

Label the container strictly according to RCRA (US) or local hazardous waste regulations.
e Constituents: "Titanium compounds (aqueous), Ammonium Lactate, Isopropanol (trace)."
o Hazard Checkboxes: [x] Flammable [x] Irritant [x] Toxic (if applicable by local standards).

Part 4: Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for disposing of TLA, ensuring separation
from reactive alkoxides.
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CRITICAL:
Do NOT mix with Strong Acids
(Precipitation) or Bases (Ammonia Gas)

Identify Waste:
Titanium Lactate Ammonium Salt

Physical State Check

Solid/Dried Crust?
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Figure 1: Decision tree for segregating Titanium Lactate Ammonium Salt waste streams
based on physical state and flammability.

Part 5: Emergency Procedures (Spills)
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Scenario: A 500mL bottle of TLA 50% solution shatters on the lab floor.

Evacuate & Ventilate: The ammonia smell may become strong. Open fume hoods; clear the
immediate area.

PPE: Goggles (Splash resistant), Nitrile gloves (double gloved recommended), Lab coat.

Containment: Do NOT use water to flush.[2]

o Use inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

o Note: Clay-based cat litter is acceptable in a pinch.

Cleanup:

o Scoop absorbed material into a wide-mouth plastic jar.

o Wipe the surface with water after the bulk material is removed. The residue may leave a
white film (

) as it dries; scrub this with a soapy sponge.

Disposal of Debris: Label the jar as "Debris contaminated with Titanium Lactate
Ammonium Salt" and process as solid hazardous waste.

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Concat LA (Ammonium Lacto Titanate) | CAS 65104-06-5 | Connect Chemicals
[connectchemicals.com]

2. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
3. gelest.com [gelest.com]
4. americanelements.com [americanelements.com]

5. Dihydroxybis(ammonium Lactato)titanium(lV) | 65104-06-5 | Tokyo Chemical Industry Co.,
Ltd.(JP) [tcichemicals.com]

6. Titanium(1V) bis(ammonium lactato)dihydroxide solution SDS - Download & Subscribe for
Updates [sdsmanager.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of Titanium Lactate
Ammonium Salt (TLA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583689/docs#operational-guide-safe-disposal-of-
titanium-lactate-ammonium-salt-tla]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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